(2S,4S)-1-(tert-Butoxycarbonyl)-4-(thiophen-2-ylmethyl)pyrrolidine-2-carboxylic acid

• IUPAC Name: (2S,4S)-1-[(2-methylpropan-2-yl)oxycarbonyl]-4-(thiophen-2-ylmethyl)pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C15H21NO4S/c1-15(2,3)20-14(19)16-9-10(8-12(16)13(17)18)7-11-5-4-6-21-11/h4-6,10,12H,7-9H2,1-3H3,(H,17,18)/t10-,12+/m1/s1
• InChI Key: ZLKXYTWAAXBCMV-PWSUYJOCSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(CC1C(=O)O)CC2=CC=CS2
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@@H](C[C@H]1C(=O)O)CC2=CC=CS2
• Molecular Formula: C15H21NO4S
• DSSTOX Substance ID: DTXSID30376068
• Molecular Weight: 311.4 g/mol
• CAS RN: 959575-44-1

Description

(2S,4S)-1-(tert-Butoxycarbonyl)-4-(thiophen-2-ylmethyl)pyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C15H21NO4S and its molecular weight is 311.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Properties of Polymers

• The compound has been used in the synthesis of new polyamides with flexible main-chain ether linkages and ortho-phenylene units. These polyamides exhibit high thermal stability and are readily soluble in various polar solvents, making them suitable for creating transparent, flexible films (Hsiao et al., 2000).

Crystal Structure Analysis

• Research has been conducted on the synthesis and crystal structure of related compounds like Tert-butyl 2-((phenylthio)carbonyl)pyrrolidine-1-carboxylate. Such studies help in understanding the structural aspects of similar compounds (Naveen et al., 2007).

Enzymatic Aldol Additions

• The compound has been involved in studies related to enzymatic aldol additions, particularly in the synthesis of amino acid derivatives using pyruvate aldolases as catalysts (Hernández et al., 2017).

Synthesis of Amino Acid Derivatives

• Asymmetric syntheses of derivatives of this compound have been explored, leading to the development of enantiomerically pure compounds which are vital in the creation of pharmaceuticals and biologically active molecules (Xue et al., 2002).

Electropolymerization Studies

• The compound has played a role in the synthesis of new fluorescent polymers with potential applications in sensing metal cations, demonstrating its utility in the development of sensitive materials for analytical applications (Carbas et al., 2012).